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Compound of Interest

Compound Name:
4-(Cyclohexylamino)butane-1-

sulfonic acid

Cat. No.: B062748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CABS, or 4-(Cyclohexylamino)-1-butanesulfonic acid, is a zwitterionic buffer used in various

biochemical and molecular biology applications.[1][2][3] Its buffering range is effective between

pH 10.0 and 11.4, making it suitable for high-pH experimental conditions.[2][3][4][5] This

document provides a detailed protocol for the preparation of a 1M CABS buffer stock solution.

Materials and Reagents
CABS (4-(Cyclohexylamino)-1-butanesulfonic acid), powder (Purity: ≥98%)[3][4]

Deionized or distilled water

Sodium hydroxide (NaOH) or Hydrochloric acid (HCl) for pH adjustment

Beaker

Graduated cylinder

Magnetic stirrer and stir bar

pH meter
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Volumetric flask (e.g., 100 mL or 1 L)

Spatula and weighing paper/boat

Analytical balance

Quantitative Data Summary
Parameter Value Reference

Full Chemical Name
4-(Cyclohexylamino)-1-

butanesulfonic acid
[2][3][6]

Molecular Formula C₁₀H₂₁NO₃S [1][2][3]

Molecular Weight 235.34 g/mol [1][2][3][4]

Useful pH Range 10.0 - 11.4 [2][3][4][5]

pKa (at 25°C) 10.7 [5]

Appearance White powder [2]

Experimental Protocol: Preparing 1M CABS Buffer
Stock Solution (100 mL)

Calculation of CABS Mass:

To prepare 100 mL of a 1M CABS solution, you will need:

Mass (g) = Molarity (M) x Molecular Weight ( g/mol ) x Volume (L)

Mass (g) = 1 mol/L x 235.34 g/mol x 0.1 L

Mass (g) = 23.534 g

Dissolving the CABS Powder:

Weigh out 23.534 g of CABS powder using an analytical balance.

Add approximately 80 mL of deionized or distilled water to a 100 mL beaker.
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Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Slowly add the weighed CABS powder to the water while stirring.

Continue stirring until the CABS powder is completely dissolved. The solution should be

clear.[2]

pH Adjustment:

Calibrate the pH meter according to the manufacturer's instructions.

Place the calibrated pH electrode into the CABS solution.

The initial pH of the solution will be acidic. Slowly add a concentrated solution of NaOH

(e.g., 10 M) dropwise to raise the pH to the desired value within the buffering range (10.0 -

11.4). Monitor the pH closely.

If you overshoot the desired pH, you can adjust it back down with a dilute solution of HCl.

Final Volume Adjustment:

Once the desired pH is reached, carefully transfer the solution to a 100 mL volumetric

flask.

Rinse the beaker with a small amount of deionized or distilled water and add the rinsing to

the volumetric flask to ensure all the CABS is transferred.

Add deionized or distilled water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Storage:

Transfer the 1M CABS buffer stock solution to a clearly labeled, sterile container.

Store the solution at room temperature.[1]
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Workflow Diagram

Preparation Materials

1. Calculate Mass of CABS

2. Weigh CABS Powder

3. Dissolve in Water

4. Adjust pH

5. Adjust Final Volume

6. Store Solution

CABS Powder Deionized Water NaOH / HCl

Click to download full resolution via product page

Caption: Workflow for preparing 1M CABS buffer stock solution.

Safety Precautions
It is recommended to wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, when handling chemicals.
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Consult the Safety Data Sheet (SDS) for CABS for specific handling and disposal

information.

This protocol provides a reliable method for preparing a 1M CABS buffer stock solution for use

in various research and development applications. For specific experimental needs, the final

working concentration and pH may need to be adjusted accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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